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Get Quote

The table below summarizes the contexts in which STX-0119 has been tested in combination with other

agents.

Combination
Agent

Disease Model /
Cell Line

Key Findings / Mechanistic Insight
STX-0119
Dosing in Vivo

mTOR Inhibitor
(Rapamycin) [1] [2]

Temozolomide-
resistant

Glioblastoma (U87
cell line)

The combination showed a
synergistic growth-inhibitory effect

(IC50 for combination: 11.3 µM).
STX-0119 inhibited S6 and 4E-BP1

activation via YKL-40 regulation [1].

Information not
specified in

results.

Anti-PD-1
Antibody [3]

Pancreatic Cancer

(Humanized mouse
model)

The combination unexpectedly

reduced anti-tumor effects and TIL
numbers, suggesting a need for

careful evaluation of this specific
pairing [3].

Information not

specified in
results.
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Combination
Agent

Disease Model /
Cell Line

Key Findings / Mechanistic Insight
STX-0119
Dosing in Vivo

Classic Lung
Cancer
Therapeutics
(Proposed) [4]

Lung Cancer (A549

xenograft model)

A significant reduction in white blood

cell count was observed at an
efficacious dose, suggesting

exploration of lower, combination
doses may mitigate this side effect

[4].

100 mg/kg,

administered
orally [4].

Critical Pre-Clinical Safety and Tolerability Data

A study on lung cancer models reported a significant, dose-dependent decrease in white blood cell counts at

the effective monotherapy dose of 100 mg/kg [4]. This hematological side effect is crucial for

troubleshooting and suggests that for combination therapies, dose reduction and rigorous blood

monitoring are essential.

Suggested Framework for Dosing Schedule
Development

Since precise combination schedules are not available, you can use the following data-driven approach to

establish a protocol for your experiments.

1. Establish Your Baseline

In Vitro Concentrations: The half-maximal inhibitory concentration (IC50) of STX-0119 varies by cell
line. The table below lists reported values to inform your initial in vitro dosing [5] [6] [4].

In Vivo Dosing: A dose of 80 mg/kg has shown efficacy in glioblastoma stem cell-derived models [6],
while 100 mg/kg was effective but showed hematological side effects in a lung cancer model [4].

Cell Line / Model Type STX-0119 IC50 / Effective Dose

Recurrent Glioblastoma Stem-like Cells 15 - 44 µM [6]
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Cell Line / Model Type STX-0119 IC50 / Effective Dose

TMZ-resistant Glioblastoma (U87) 34 - 45 µM [5]

Lung Cancer Cell Lines (A549, H1299, H23) 20 - 40 µM [4]

In Vivo (Glioblastoma Stem Cell Xenograft) 80 mg/kg [6]

In Vivo (Lung Cancer Xenograft) 100 mg/kg [4]

2. Experimental Workflow for Protocol Optimization

The following diagram outlines a logical workflow to develop and troubleshoot a dosing schedule for a new

combination therapy involving STX-0119.
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Start: Define Combination
(STX-0119 + Agent X)

1. In Vitro Dose-Finding
• MTT/WST-1 assay

• Check synergy (e.g., Chou-Talalay)
• Confirm mechanism (Western Blot)

2. In Vivo Schedule Design
• Start with effective STX-0119 dose (e.g., 80 mg/kg)

• Vary administration sequence
(e.g., concurrent, staggered)

3. Monitor & Troubleshoot
• Tumor volume & weight

• Weekly CBC (for hematologic toxicity)
• Health scoring

4. Analyze & Refine
• Compare efficacy vs. monotherapies

• Correlate with toxicity
• Adjust dose/schedule if needed

 If results are
 suboptimal

Refined Dosing Schedule

Click to download full resolution via product page

Frequently Asked Questions (FAQs)
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Q: What is the specific molecular target of STX-0119? A: STX-0119 is a small molecule inhibitor that

specifically targets the SH2 domain of STAT3, preventing its dimerization, which is essential for its

function as a transcription factor [7] [8].

Q: Have any severe toxicities been reported with STX-0119? A: Yes. Besides the reported hematological

toxicity (reduced white blood cells) [4], one study combining STX-0119 with anti-PD-1 therapy showed a

counterproductive reduction in anti-tumor immunity and tumor-infiltrating lymphocytes [3]. This highlights

that combination effects are unpredictable and must be empirically tested.

Q: Where can I acquire STX-0119 for research? A: STX-0119 is available commercially for research

purposes from chemical suppliers such as MilliporeSigma (Calbiochem brand) [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Documented Combination Therapies with STX-0119]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548070#stx-0119-

combination-therapy-dosing-schedule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/b548070#stx-0119-combination-therapy-dosing-schedule
https://www.smolecule.com/products/b548070#stx-0119-combination-therapy-dosing-schedule
https://www.smolecule.com/products/b548070#stx-0119-combination-therapy-dosing-schedule
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548070?utm_src=pdf-bulk
https://www.smolecule.com/products/s548070?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

